Cas no 1261604-84-5 (2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester)

• Product Name: 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester
• CAS No: 1261604-84-5
• MF: C₁₅H₁₀F₃NO₄
• MW: 325.239414691925
• CID: 4790707
• Update Time: 2025-07-16

2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C15H10F3NO4/c1-23-14(20)12-7-3-6-11(13(12)19(21)22)9-4-2-5-10(8-9)15(16,17)18/h2-8H,1H3
• InChI Key： BHYMKHAPPHKZTF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C(=O)OC)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1

Additional information on 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester

Professional Introduction to 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261604-84-5)

2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1261604-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivatives family, characterized by its nitro and trifluoromethyl substituents, which endow it with unique chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural motif of 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester consists of a biphenyl core, which is a common scaffold in many biologically active compounds. The nitro group at the 2-position and the trifluoromethyl group at the 3'-position introduce electron-withdrawing and electron-donating effects, respectively, influencing the overall electronic properties of the molecule. Additionally, the carboxylic acid methyl ester functionality at the 3-position provides a site for further derivatization, enabling the synthesis of more complex structures.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential applications in drug discovery. The nitro group in 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester can be reduced to an amine, which is a common transformation in medicinal chemistry for introducing nitrogen-containing heterocycles into drug candidates. Furthermore, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a desirable feature in lead optimization.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing compounds with potential anticancer and anti-inflammatory properties. The electron-deficient nature of the nitro group facilitates electrophilic aromatic substitution reactions, allowing for further functionalization at different positions on the biphenyl ring.

The synthesis of 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester typically involves multi-step organic transformations starting from commercially available biphenyl precursors. The introduction of the nitro group can be achieved through direct nitration or via diazotization followed by hydrolysis. The subsequent installation of the trifluoromethyl group can be accomplished using palladium-catalyzed cross-coupling reactions or through metal-halogen exchange methodologies. The final step involves esterification to yield the desired methyl ester derivative.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound. For example, transition metal-catalyzed reactions have enabled more precise control over regioselectivity, reducing unwanted side products. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis.

The pharmacological profile of derivatives derived from 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester has been extensively studied. Preclinical data suggest that certain analogs exhibit potent activity against enzymes involved in cancer progression. The combination of electron-withdrawing and electron-donating groups on the biphenyl core modulates binding interactions with biological targets, offering opportunities for designing highly specific inhibitors.

In conclusion, 2-Nitro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261604-84-5) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As synthetic chemistry continues to evolve, new methodologies will further enhance its accessibility and utility, contributing to advancements in drug discovery and development.